![molecular formula C23H24ClN3O2 B3411901 N-(3-chlorophenyl)-2-{[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxy}acetamide CAS No. 921807-49-0](/img/structure/B3411901.png)
N-(3-chlorophenyl)-2-{[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxy}acetamide
Overview
Description
N-(3-chlorophenyl)-2-{[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxy}acetamide, also known as ML277, is a chemical compound that has been widely studied for its potential use as a therapeutic drug for various diseases.
Mechanism of Action
The mechanism of action of N-(3-chlorophenyl)-2-{[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxy}acetamide involves the activation of the KATP channel, which regulates insulin secretion in pancreatic beta-cells and plays a role in the protection of neurons from oxidative stress. This compound selectively activates the KATP channel by binding to a specific site on the channel protein.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In pancreatic beta-cells, this compound increases insulin secretion and improves glucose tolerance. In animal models of Parkinson's disease and epilepsy, this compound has been shown to have neuroprotective effects and reduce seizure frequency. This compound has also been shown to have anti-inflammatory effects in animal models of colitis.
Advantages and Limitations for Lab Experiments
N-(3-chlorophenyl)-2-{[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxy}acetamide has several advantages for lab experiments. It is highly selective for the KATP channel and has been extensively studied for its potential therapeutic use in various diseases. However, there are also limitations to the use of this compound in lab experiments. It has low solubility in water and can be difficult to work with. In addition, the long-term effects of this compound on the KATP channel and other cellular processes are not well understood.
Future Directions
For research on N-(3-chlorophenyl)-2-{[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxy}acetamide include further studies on its potential therapeutic use in various diseases, including diabetes, Parkinson's disease, and epilepsy. There is also a need for further studies on the long-term effects of this compound on the KATP channel and other cellular processes. Additionally, there is a need for the development of more efficient synthesis methods for this compound to improve its yield and purity.
Scientific Research Applications
N-(3-chlorophenyl)-2-{[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxy}acetamide has been extensively studied for its potential therapeutic use in various diseases, including epilepsy, Parkinson's disease, and diabetes. This compound has been shown to selectively activate the KATP channel in pancreatic beta-cells, leading to increased insulin secretion and improved glucose tolerance. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease and epilepsy.
properties
IUPAC Name |
N-(3-chlorophenyl)-2-[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxyacetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24ClN3O2/c1-16-6-2-3-13-27(16)21-12-11-17-7-4-10-20(23(17)26-21)29-15-22(28)25-19-9-5-8-18(24)14-19/h4-5,7-12,14,16H,2-3,6,13,15H2,1H3,(H,25,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYORJBUCPNKLOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C2=NC3=C(C=CC=C3OCC(=O)NC4=CC(=CC=C4)Cl)C=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.